2-(3-(5-chloro-2-methoxyphenyl)ureido)-N,N-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-sulfonamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[5-(dimethylsulfamoyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]urea
• InChI: InChI=1S/C16H20ClN5O4S2/c1-21(2)28(24,25)22-7-6-11-14(9-22)27-16(19-11)20-15(23)18-12-8-10(17)4-5-13(12)26-3/h4-5,8H,6-7,9H2,1-3H3,(H2,18,19,20,23)
• InChI Key: OECMTSZIMYXGEC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H20ClN5O4S2
• Molecular Weight: 445.9 g/mol
• CAS No.: 1448071-69-9

Description

2-(3-(5-chloro-2-methoxyphenyl)ureido)-N,N-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-sulfonamide is a useful research compound. Its molecular formula is C16H20ClN5O4S2 and its molecular weight is 445.94. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research indicates that sulfonamide compounds, including those with structures similar to the specified chemical, exhibit significant antimicrobial properties. For instance, Azab et al. (2013) conducted studies on novel heterocyclic compounds containing a sulfonamido moiety, aiming to develop new antibacterial agents. Their findings revealed that eight compounds displayed high antibacterial activities, underscoring the potential of sulfonamide derivatives in antimicrobial applications (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013).

Enzyme Inhibition for Anticancer Applications

Compounds structurally related to the one have been evaluated for their potential as anticancer agents through enzyme inhibition. For example, Wang et al. (2015) explored the modification of a specific acetamide compound as a PI3Ks inhibitor, revealing its notable anticancer effects. The study involved synthesizing derivatives with replaced acetamide groups, leading to compounds with potent antiproliferative activities and reduced toxicity, suggesting their viability as anticancer agents with low adverse effects (Xiao-meng Wang et al., 2015).

Synthesis of Heterocyclic Compounds

The chemistry of sulfonamides, including the target compound, is central to the synthesis of various heterocyclic compounds, which are crucial in the development of pharmaceuticals and agrochemicals. Abdel-Motaal et al. (2014), for instance, reported on the synthesis of new substituted sulfonamides and sulfinyl compound derivatives. These compounds were screened for their antimicrobial activity, demonstrating the role of sulfonamide-based compounds in generating bioactive heterocyclic compounds (F. Abdel-Motaal & M. Raslan, 2014).